(Z)-6-methoxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-methoxy-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C15H12O3S/c1-9-5-6-19-14(9)8-13-15(16)11-4-3-10(17-2)7-12(11)18-13/h3-8H,1-2H3/b13-8-
• InChI Key: MVUPMRNRHOXJLE-JYRVWZFOSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC
• Molecular Formula: C15H12O3S
• Molecular Weight: 272.3 g/mol

Description

(Z)-6-methoxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one, also known as MTBM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MTBM is a synthetic compound that belongs to the benzofuran family and has a molecular weight of 308.38 g/mol.

Scientific Research Applications

Photorelease and PET Probe Synthesis

One notable application of related compounds to (Z)-6-methoxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one involves the synthesis of PET probes for imaging specific enzymes. For instance, a compound structurally similar to the one , with variations in its functional groups, has been designed and synthesized as a PET probe for imaging the enzyme PIM1. This compound exhibits potent and selective inhibitory activity and was synthesized with high radiochemical yield and specific activity, demonstrating the chemical's potential in medical diagnostic applications (Gao et al., 2013).

Intramolecular and Intermolecular Geometry Studies

Research has also delved into understanding the intramolecular and intermolecular geometries of thiophenes carrying oxygen-containing substituents, closely related to the chemical structure . Such studies provide insights into how specific substitutions influence the molecular structure and interactions, leading to potential applications in designing more efficient molecular systems for various scientific purposes (Blake et al., 1999).

Photophysical and Electroluminescent Device Properties

Compounds bearing structural similarities to (Z)-6-methoxy-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one have been explored for their photophysical properties and their application in electroluminescent devices. New Zn(II)‐chelated complexes based on benzothiazole derivatives demonstrate white-light emission and excited-state intramolecular proton transfer, highlighting their potential in the development of organic light-emitting diodes (OLEDs) (Roh et al., 2009).

Hydrophobicity in Porous Materials

The study of porous materials, such as metal-organic frameworks (MOFs), reveals the impact of structural components similar to the compound of interest on hydrophobicity and sorption properties. These materials exhibit significant hydrophobicity alongside large surface areas and pore volumes, making them suitable for applications requiring selective sorption and separation processes (He et al., 2015).